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Compound of Interest

Compound Name: Methyl 6-bromopicolinate

Cat. No.: B1355233 Get Quote

Proper disposal of Methyl 6-bromopicolinate is critical to ensure laboratory safety and

environmental protection. As a halogenated pyridine derivative, this compound requires

handling as hazardous waste in accordance with local, state, and federal regulations. Always

consult your institution's Environmental Health & Safety (EHS) department for specific

guidance.

Safety and Handling Summary
Prior to disposal, ensure you are familiar with the hazards associated with Methyl 6-
bromopicolinate and are wearing the appropriate Personal Protective Equipment (PPE).

Hazard Category Description Required PPE

Acute Toxicity

Harmful if swallowed, in

contact with skin, or if inhaled.

[1][2]

Chemical-resistant gloves

(e.g., Nitrile), lab coat, and

respiratory protection if

ventilation is inadequate.[3][4]

Skin Irritation Causes skin irritation.[4]

Protective gloves and a lab

coat are mandatory to prevent

skin contact.[4]

Eye Irritation

Causes serious eye irritation

and risk of serious damage.[4]

[5]

Tightly fitting safety goggles

with side-shields or a face

shield must be worn.[3]
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Step-by-Step Disposal Protocol
The following procedures provide a general framework for the safe disposal of Methyl 6-
bromopicolinate and associated waste.

Experiment 1: Disposal of Unused or Waste Methyl 6-
bromopicolinate
Methodology:

Segregation: Do not mix Methyl 6-bromopicolinate with other waste streams, especially

non-halogenated solvents. It must be collected as a distinct halogenated organic waste.[6]

Container Selection: Use a designated, sealable, and compatible hazardous waste

container.[7] High-density polyethylene or glass containers are generally suitable. Ensure the

container is clearly labeled.

Labeling: Attach a completed hazardous waste label to the container before adding any

waste.[7] The label must include:

The full chemical name: "Waste Methyl 6-bromopicolinate"

CAS Number: 26218-75-7

The associated hazards (e.g., "Toxic," "Irritant")

Transfer: Carefully transfer the chemical waste into the labeled container, preferably inside a

chemical fume hood to minimize inhalation exposure.[7] Avoid spills.

Storage: Store the sealed waste container in a cool, dry, and well-ventilated secondary

containment area, away from incompatible materials like strong oxidizing agents.[4][7]

Pickup: When the container is full or no longer in use, arrange for its collection by your

institution's EHS or a licensed hazardous waste disposal company.[2]

Experiment 2: Decontamination and Disposal of Empty
Containers
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Methodology:

Initial Rinse (Rinsate Collection):

Rinse the empty container three times with a small amount of a suitable solvent (e.g.,

methanol, acetone, or toluene).

Crucially, this rinsate is now considered hazardous waste.[8] Pour the rinsate into your

designated "Halogenated Organic Waste" container.[6]

Never pour the rinsate down the drain.[9]

Container Disposal: Once triple-rinsed, the container can often be disposed of as regular

laboratory glass or plastic waste. However, confirm this procedure with your EHS

department, as some institutions may require all chemically contaminated containers to be

disposed of as hazardous waste.

Defacing: Before disposing of the container, deface or remove the original label to prevent

misuse.

Experiment 3: Disposal of Contaminated Labware and
PPE
Methodology:

Collection: All solid materials that have come into direct contact with Methyl 6-
bromopicolinate, such as gloves, absorbent pads used for spills, and contaminated filter

paper, must be treated as hazardous waste.[8]

Containment: Place these contaminated solid items into a designated, clearly labeled, and

sealed container or a heavy-duty plastic bag for "Solid Hazardous Waste."[7]

Storage and Pickup: Store the sealed container alongside your liquid hazardous waste and

arrange for pickup through your EHS department.

Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of Methyl
6-bromopicolinate waste streams.

Methyl 6-bromopicolinate
Waste Generated

What is the waste type?

Unused Chemical or
Contaminated Rinsate

Liquid

Contaminated PPE,
Weigh Paper, etc.

Solid

Empty Container

Container

1. Transfer to labeled
'Halogenated Organic Waste'

container.
2. Store securely for EHS pickup.

1. Place in labeled 'Solid
Hazardous Waste' bag/container.
2. Store securely for EHS pickup.

1. Triple-rinse with solvent.
2. Collect rinsate as hazardous waste.

3. Deface label.
4. Dispose of container per

EHS guidelines.

Final Disposal by
Licensed Facility
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Click to download full resolution via product page

Caption: Decision workflow for segregating and disposing of Methyl 6-bromopicolinate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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